N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(3-aminophenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H18N2O2/c1-11-6-7-15(12(2)8-11)20-10-16(19)18-14-5-3-4-13(17)9-14/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: PYSCKQQTOSQNSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)N)C
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide (NAPDMA) is an organic compound with a wide range of scientific research applications. It is a versatile molecule which has been used in a variety of laboratory experiments and has been studied for its biochemical and physiological effects.

Scientific Research Applications

N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide has been widely studied for its scientific research applications. It has been used in a variety of laboratory experiments, including in the study of enzymes, proteins, and other biological molecules. It has also been used in the study of chemical synthesis, drug design, and drug delivery. Additionally, this compound has been used in the study of chemical and biological sensors, as well as in the study of nanotechnology.

Mechanism of Action

The mechanism of action of N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins, as well as to interact with other biological molecules. Additionally, it is believed to interact with certain cell membranes, leading to changes in cell structure and function.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to inhibit certain enzymes and proteins, as well as to interact with other biological molecules. Additionally, it has been shown to affect cell membrane integrity, leading to changes in cell structure and function. It has also been shown to affect the expression of certain genes, leading to changes in gene expression.

Advantages and Limitations for Lab Experiments

N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is highly soluble in water, making it easy to work with in solution. Additionally, it has a wide range of applications in scientific research, making it a versatile molecule for laboratory experiments. However, this compound also has some limitations. It is not very stable and can be easily degraded in the presence of light or heat, making it difficult to store and use in laboratory experiments.

Future Directions

The future of N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide is promising, as it has a wide range of applications in scientific research. Possible future directions include further study of its biochemical and physiological effects, as well as its potential applications in drug design and drug delivery. Additionally, further research into its mechanism of action and its interactions with other biological molecules could lead to new and innovative uses for this compound in laboratory experiments and scientific research.

Synthesis Methods

N-(3-Aminophenyl)-2-(2,4-dimethylphenoxy)acetamide can be synthesized through a variety of methods. One method involves the reaction of 3-aminophenol and 2,4-dimethylphenol in aqueous solution with potassium hydroxide as the catalyst. This reaction produces this compound as a yellow solid. Another method of synthesis involves the reaction of 3-aminophenol and 2,4-dimethylphenol in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces this compound as a yellow solid.